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Compound of Interest

2-((4-Chlorophenyl)acetyl)benzoic
Compound Name: J
aci

Cat. No.: B195396

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-((4-Chlorophenyl)acetyl)benzoic acid, also known as Azelastine Impurity C, is a chemical
compound of interest in the fields of medicinal chemistry and drug development.[1][2] Its
structural relationship to known anti-inflammatory agents and its role as a process impurity in
the synthesis of the antihistamine Azelastine underscore the importance of a thorough
understanding of its chemical and physical properties. This guide provides a comprehensive
overview of the available technical data for this compound, including its chemical properties, a
plausible synthetic route, and a hypothesized mechanism of its potential anti-inflammatory
action.

Chemical and Physical Properties

2-((4-Chlorophenyl)acetyl)benzoic acid is a white to off-white crystalline solid.[1] It is
generally soluble in organic solvents such as dimethyl sulfoxide (DMSO) and methanol, with
limited solubility in water.[3]

Identifiers and General Properties
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Property Value Source
2-[2-(4-
IUPAC Name chlorophenyl)acetyl]benzoic [4]
acid
CAS Number 53242-76-5 [4]
Molecular Formula C15H11CIOs3 [4]
Molecular Weight 274.70 g/mol [4]
White to off-white crystalline
Appearance " [1]
soli

hvsicochemical

Property Value Source
Melting Point 137-141 °C

Boiling Point 456.8 °C (Predicted) [5]
Density 1.332 g/cm3 (Predicted) [6]
Flash Point 230.1 °C [5]

- Slightly soluble in DMSO and
Solubility [3]
Methanol

Synthesis and Experimental Protocols

While a detailed, step-by-step experimental protocol for the synthesis of 2-((4-
Chlorophenyl)acetyl)benzoic acid is not available in a single public source, a plausible
synthetic route can be constructed from available information. The synthesis generally involves
the reaction of a substituted phthalic anhydride with a chlorophenylacetic acid derivative.

Plausible Synthetic Workflow

The following diagram illustrates a logical workflow for the synthesis of 2-((4-
Chlorophenyl)acetyl)benzoic acid.
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Reactants

Reaction Product Purification
p-Chlorophenylacetic Acid

Friedel-Crafts Acylation (or similar condensation) 2-((4-Chlorophenyl)acetyl)benzoic acid Recrystallization

Phthalic Anhydride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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